Cas no 1448052-30-9 (3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide)

• Product Name: 3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448052-30-9
• MF: C₁₃H₁₁N₅O₂S
• MW: 301.323740243912
• CID: 6404564
• PubChem ID: 71807105
• Update Time: 2025-11-06

3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide
• 1448052-30-9
• F6437-0006
• AKOS024560407
• 3-methyl-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1,2,4-thiadiazole-5-carboxamide
• 3-METHYL-N-[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]-1,2,4-THIADIAZOLE-5-CARBOXAMIDE

• Inchi： 1S/C13H11N5O2S/c1-8-15-13(21-18-8)12(19)14-7-10-16-11(17-20-10)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,19)
• InChI Key： PMSXCJNRVKPDDC-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=NC(C3C=CC=CC=3)=NO2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 301.06334578g/mol
• Monoisotopic Mass: 301.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide

3-Methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448052-30-9)

The compound 3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide, identified by the CAS registry number 1448052-30-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring both oxadiazole and thiadiazole rings. These heterocycles are known for their versatile reactivity and ability to participate in a wide range of chemical reactions.

The structure of this compound comprises a central thiadiazole ring (a five-membered ring containing sulfur and two nitrogen atoms) substituted at the 5-position with a carboxamide group. The carboxamide group is further substituted with a methyl group and an oxadiazole ring (a five-membered ring containing two oxygen atoms and one nitrogen atom). The oxadiazole ring is itself substituted at the 3-position with a phenyl group. This combination of functional groups and heterocyclic systems makes the compound highly versatile in terms of its chemical reactivity and potential applications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of both oxadiazole and thiadiazole rings in this compound suggests potential anti-inflammatory, antitumor, or antimicrobial properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds exhibit significant inhibitory activity against certain enzymes involved in inflammatory processes.

In addition to its biological applications, this compound also finds relevance in materials science. The thiadiazole ring is known to contribute to thermal stability and mechanical strength when incorporated into polymer matrices. Similarly, the oxadiazole moiety can enhance the electronic properties of materials, making this compound a candidate for use in advanced materials such as high-performance polymers or electronic devices.

The synthesis of 3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,4-thiadiazole-5-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The exact synthetic pathway may vary depending on the starting materials and desired intermediates. However, optimization of reaction conditions is crucial to ensure high yield and purity of the final product.

In terms of environmental impact, this compound has not been extensively studied due to its relatively recent discovery. However, preliminary assessments suggest that it may degrade under certain environmental conditions without posing significant risks to ecosystems. Further research is required to fully understand its environmental fate and potential impact.

In conclusion, the compound CAS No. 1448052-30-9, or 3-methyl-N-(3-phenyl-1,2,< strong -oxadiazol--yl)methyl--thiadiazol--carboxamide strong>, represents a promising molecule with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery, materials science, and environmental chemistry.